Methanesulfonato[1,1'-bis(diphenylphosphino)ferrocene)](2'-amino-1,1'-biphenyl-2-yl)palladium(II)

• IUPAC Name: carbanide;cyclopentyl(diphenyl)phosphane;cyclopentyl(diphenyl)phosphanium;iron(2+);methanesulfonic acid;palladium(2+);(2-phenylphenyl)azanide
• InChI: InChI=1S/2C17H19P.C12H9N.CH4O3S.2CH3.Fe.Pd/c2*1-3-9-15(10-4-1)18(17-13-7-8-14-17)16-11-5-2-6-12-16;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;1-5(2,3)4;;;;/h2*1-6,9-12,17H,7-8,13-14H2;1-6,8-9,13H;1H3,(H,2,3,4);2*1H3;;/q;;-2;;2*-1;2*+2/p+1
• InChI Key: RUYOWFBBOFRQIO-UHFFFAOYSA-O
• Canonical SMILES: [CH3-].[CH3-].CS(=O)(=O)O.C1CCC(C1)[PH+](C2=CC=CC=C2)C3=CC=CC=C3.C1CCC(C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C([C-]=C1)C2=CC=CC=C2[NH-].[Fe+2].[Pd+2]
• Molecular Formula: C49H58FeNO3P2PdS+
• Molecular Weight: 965.3 g/mol
• CAS RN: 1445086-28-1

Description

“Methanesulfonato1,1’-bis(diphenylphosphino)ferrocene)palladium(II)” is a complex compound with the molecular formula C47H41FeNO3P2PdS. It is also known as DPPF Palladacycle Gen. 3. The compound is a yellow powder.

Molecular Structure Analysis

The molecular structure of this compound consists of a palladium atom at the center, surrounded by other atoms including carbon, hydrogen, iron, nitrogen, oxygen, phosphorus, and sulfur. The exact arrangement of these atoms gives the compound its unique properties.

Chemical Reactions Analysis

This compound is known to be used as a catalyst in the borylation of aryl halides with Bis(pinacolato)diboron. It is also used in the coupling of the derived arylboronic esters with aryl halides leading to biaryls.

Physical And Chemical Properties Analysis

This compound is a yellow powder. It has a molecular weight of 924.11.

Safety and Hazards

The compound is labeled with the GHS07 symbol, indicating that it may cause respiratory irritation and may cause eye and skin irritation. Proper safety precautions should be taken when handling this compound.

Mechanism of Action

Mode of Action

The compound, being a palladium complex, is likely to act as a catalyst in various organic reactions . The palladium ion in the compound can form coordination bonds with the amino group of the biphenyl moiety . This interaction could potentially alter the function of the target molecule, leading to changes in the biochemical pathways .

Biochemical Pathways

Palladium complexes are known to play a role in various organic reactions, including hydrogenation, coupling reactions, and c-h activation . These reactions are integral parts of numerous biochemical pathways.

Pharmacokinetics

The solubility of the compound in organic solvents like chloroform and dimethylformamide suggests that it might have good bioavailability .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of CS-0083988 . For instance, its stability in air suggests that it might be resistant to oxidation .